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Compound of Interest

Compound Name: Tetramethylgermane

Cat. No.: B1582461 Get Quote

Essential safety protocols and operational guidance for the handling and disposal of

Tetramethylgermane are critical for ensuring a safe laboratory environment. This guide

provides detailed procedures for researchers, scientists, and drug development professionals,

focusing on personal protective equipment (PPE), emergency response, and proper disposal

methods.

Tetramethylgermane is a highly flammable and toxic organogermanium compound.[1] It is

harmful if swallowed, inhaled, or in contact with skin, and causes serious eye irritation.[1]

Adherence to the following procedures is mandatory to minimize risk and ensure personnel

safety.

Chemical and Physical Properties
A thorough understanding of Tetramethylgermane's properties is foundational to its safe

handling. The following table summarizes key quantitative data.
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Property Value Source(s)

Molecular Formula (CH₃)₄Ge / C₄H₁₂Ge ,[1]

Molecular Weight 132.78 g/mol ,[2]

Appearance Colorless to light yellow liquid [2]

Boiling Point 43-44 °C (at 740 mmHg) ,[3]

Melting Point -88 °C (decomposes) ,[3]

Flash Point -37 °C (-34.6 °F) (closed cup) ,[2]

Density 0.978 g/mL (at 25 °C)

Vapor Pressure 6.74 psi (at 20 °C)

Hazard Identification and Classification
Tetramethylgermane is classified with the following hazards:

Flammable Liquid: Category 2 (H225: Highly flammable liquid and vapor)[1][2]

Acute Toxicity: Category 4 (Oral, Dermal, Inhalation) (H302, H312, H332: Harmful if

swallowed, in contact with skin, or if inhaled)[1][2]

Eye Irritation: Category 2 (H319: Causes serious eye irritation)[1]

The signal word for this chemical is "Danger".[1]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is essential when handling Tetramethylgermane to prevent

exposure through inhalation, skin contact, or eye contact.[4]

Engineering Controls
Fume Hood: All handling of Tetramethylgermane must be conducted within a certified

chemical fume hood to minimize inhalation exposure.[5]
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Ventilation: Ensure adequate ventilation in the laboratory, especially in storage areas.[6]

Personal Protective Equipment (PPE)
Eye and Face Protection:

Chemical splash goggles meeting ANSI Z87.1 standards are mandatory.[5]

A face shield must be worn in addition to goggles during procedures with a high risk of

splashing.[4][7]

Skin Protection:

Gloves: Chemical-resistant gloves are required. Nitrile or neoprene gloves are

recommended.[5] Always inspect gloves for damage before use and replace them

immediately if compromised.

Lab Coat/Coveralls: A flame-resistant lab coat should be worn over personal clothing.[5]

For larger quantities or high-splash-risk procedures, chemical-resistant coveralls are

recommended.[4]

Respiratory Protection:

When working within a fume hood, additional respiratory protection is typically not

required.

If there is a risk of exceeding exposure limits or in case of a spill, a full-face respirator with

a type ABEK (EN 14387) filter is necessary. In emergency situations, a self-contained

breathing apparatus (SCBA) may be required.[8]

Footwear:

Closed-toe, chemical-resistant shoes are mandatory in the laboratory.[5]

Operational Plan: Handling and Storage
Step-by-Step Handling Procedure
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Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the

workspace within the chemical fume hood by removing unnecessary items and ensuring spill

control materials are readily accessible.

Dispensing: Use only non-sparking tools to handle containers.[6] Keep containers tightly

closed when not in use. Avoid actions that could generate static discharge.[6]

Post-Handling: After use, securely seal the container. Wipe down the exterior of the

container and the work surface in the fume hood.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.

Storage Plan
Store Tetramethylgermane in a cool, dry, and well-ventilated area designated for flammable

liquids.[6]

Keep the container tightly closed and upright.[6]

Store away from heat, sparks, open flames, and other sources of ignition.[3][6]

Isolate from incompatible materials such as strong oxidizing agents and halogens.[6]

Emergency and Disposal Plans
Emergency Response

Spill or Leak:

Evacuate the immediate area and restrict access.

As an immediate precaution, isolate the spill area for at least 100 meters (330 feet) in all

directions.[9]

Ensure adequate ventilation.[9]

Remove all ignition sources.[6]
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For small spills, absorb with an inert, non-combustible material (e.g., sand, vermiculite)

and place in a suitable, sealed container for disposal.[6]

Use water spray only to reduce vapors or divert the vapor cloud drift; do not apply water

directly to the spill.[9]

Personal Exposure:

Inhalation: Move the victim to fresh air immediately.[9] If the person feels unwell, call a

poison control center or doctor.[3]

Skin Contact: Immediately remove all contaminated clothing.[3] Rinse the skin with plenty

of water/shower.[3]

Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.

[3]

Ingestion: If swallowed, call a poison control center or doctor immediately if you feel

unwell.[3] Rinse mouth.[2]

Disposal Plan
Waste Collection: Collect waste Tetramethylgermane and any contaminated materials in a

dedicated, properly labeled, and sealed container. Do not mix with other waste streams.

Disposal Method: Disposal must be handled by a licensed hazardous waste disposal

company. Do not attempt to dispose of this chemical down the drain or as regular trash.[10]

Ensure compliance with all local, state, and federal regulations for hazardous waste

disposal.

Safe Handling Workflow for Tetramethylgermane
The following diagram outlines the critical steps for safely managing Tetramethylgermane
from receipt to disposal.
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Caption: Workflow for the safe handling of Tetramethylgermane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1582461?utm_src=pdf-body-img
https://www.benchchem.com/product/b1582461?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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